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Compound of Interest

Compound Name: Rhod-FF AM

Cat. No.: B15553576

For Researchers, Scientists, and Drug Development Professionals

Core Function and Mechanism of Action

Rhod-FF AM is a fluorescent indicator designed for the detection of intracellular calcium
([Caz*)]). Itis a cell-permeant acetoxymethyl (AM) ester derivative of the calcium indicator
Rhod-FF.[1][2] The AM ester modification renders the molecule hydrophobic, allowing it to
passively diffuse across the cell membrane.[3][4] Once inside the cell, ubiquitous intracellular
esterases cleave the AM groups, trapping the now cell-impermeant and fluorescently active
Rhod-FF dye within the cytoplasm.[3][4][5]

Rhod-FF is a low-affinity Ca2* indicator, making it particularly well-suited for measuring high
concentrations of calcium, typically in the range of 10 uM to 200 uM.[5][6] This characteristic is
advantageous for studying cellular compartments with elevated Ca2* levels, such as the
endoplasmic reticulum and mitochondria, where high-affinity indicators would be saturated and
thus insensitive to fluctuations.[1][2] In its unbound state, Rhod-FF is essentially non-
fluorescent. Upon binding to Ca2*, it exhibits a significant enhancement in fluorescence
intensity without a spectral shift.[5][6]

Quantitative Data

The following tables summarize the key quantitative properties of Rhod-FF AM and its active
form, Rhod-FF.
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Table 1: Physicochemical and Spectral Properties of Rhod-FF AM

Property Value Source(s)
Molecular Formula Cs1H55F2N4O19 ¢ Br [2]
Molecular Weight 1145.9 g/mol [2][5]
Solubility DMSO [2]

Form Solid [2]

Table 2: Spectroscopic and Binding Properties of Rhod-FF (the active, hydrolyzed form)

Property Value Source(s)
Excitation Maximum (EXx) ~552-553 nm (11121171
Emission Maximum (Em) ~577-580 nm [11[2117]
Dissociation Constant (Kd) for

~320 uM [1][21[3]
Ca2+
Recommended Measurement

10 pM to 200 puM [5]1[6]

Range

Experimental Protocols

This section provides a detailed methodology for using Rhod-FF AM to measure intracellular
calcium concentrations.

Reagent Preparation

Stock Solution Preparation:

e Prepare a 2 to 5 mM stock solution of Rhod-FF AM in high-quality, anhydrous dimethyl
sulfoxide (DMSO).[6]

 Aliquot the stock solution into single-use volumes and store at -20°C, protected from light.
Avoid repeated freeze-thaw cycles.[6]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15553576?utm_src=pdf-body
https://www.caymanchem.com/product/20444/rhod-ff-am
https://www.caymanchem.com/product/20444/rhod-ff-am
https://www.aatbio.com/products/rhod-ff-am
https://www.caymanchem.com/product/20444/rhod-ff-am
https://www.caymanchem.com/product/20444/rhod-ff-am
https://www.amsbio.com/rhod-ff-am-ams-t37320-50-g
https://www.caymanchem.com/product/20444/rhod-ff-am
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/rhod_ff
https://www.amsbio.com/rhod-ff-am-ams-t37320-50-g
https://www.caymanchem.com/product/20444/rhod-ff-am
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/rhod_ff
https://www.amsbio.com/rhod-ff-am-ams-t37320-50-g
https://www.caymanchem.com/product/20444/rhod-ff-am
https://pmc.ncbi.nlm.nih.gov/articles/PMC2666335/
https://www.aatbio.com/products/rhod-ff-am
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-rhod-ff-am-version-wAotqZ3R35.pdf
https://www.benchchem.com/product/b15553576?utm_src=pdf-body
https://www.benchchem.com/product/b15553576?utm_src=pdf-body
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-rhod-ff-am-version-wAotqZ3R35.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-rhod-ff-am-version-wAotqZ3R35.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Working Solution Preparation:

On the day of the experiment, thaw an aliquot of the Rhod-FF AM stock solution to room
temperature.[6]

e Prepare a working solution with a final concentration of 2 to 20 uM Rhod-FF AM in a buffer
of your choice (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES - HHBS). For many
cell lines, a final concentration of 4-5 uM is recommended.[6] The optimal concentration
should be determined empirically for your specific cell type and experimental conditions.

o To aid in the solubilization of the AM ester in aqueous buffers, the nonionic detergent
Pluronic® F-127 can be added to the working solution at a final concentration of 0.02-0.04%.

[6]

« If studying cells that express organic anion transporters, which can extrude the dye, consider
adding an anion transporter inhibitor like probenecid (1 mM) to the buffer.[6]

Cell Loading Procedure

o Culture cells on a suitable imaging plate (e.g., black-wall, clear-bottom plates) or coverslips
overnight.[6]

e Remove the culture medium. If serum in the medium interferes with subsequent treatments,
wash the cells with the chosen experimental buffer (e.g., HHBS).[8]

e Add the Rhod-FF AM working solution to the cells.

 Incubate the cells at 37°C for 30 to 60 minutes to allow for de-esterification of the dye by
intracellular esterases.[6] Incubation times may need to be optimized for different cell lines.

 After incubation, remove the dye-loading solution and wash the cells with fresh buffer to
remove any excess, unhydrolyzed dye.[6]

Calcium Measurement and Imaging

e The loaded cells are now ready for imaging using fluorescence microscopy, a microplate
reader, or flow cytometry.[5]
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o For fluorescence microscopy, use a filter set appropriate for rnrodamine dyes (e.g., a TRITC
filter set).[6]

o For plate reader-based assays, set the excitation wavelength to ~540-552 nm and the
emission wavelength to ~577-590 nm.[2][6]

» Establish a baseline fluorescence reading of the resting cells.

o Apply your experimental stimulus (e.g., agonist, ionophore) to induce a change in
intracellular calcium concentration.

Record the fluorescence intensity over time to monitor the calcium dynamics.

Visualizations
Signaling Pathway and Mechanism of Action

The following diagram illustrates the mechanism by which Rhod-FF AM enters the cell and
becomes an active calcium indicator, subsequently detecting calcium released from the
endoplasmic reticulum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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